Cas no 1119259-87-8 (6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide)

• Product Name: 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide
• CAS No: 1119259-87-8
• MF: C₁₅H₁₆ClN₃O₄S₂
• MW: 401.888239860535
• CID: 6033734
• PubChem ID: 36321420
• Update Time: 2025-06-14

6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1119259-87-8
• EN300-26612847
• Z212978192
• 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide
• AKOS033769037

• Inchi： 1S/C15H16ClN3O4S2/c16-13-3-1-11(9-17-13)15(20)18-10-12-2-4-14(24-12)25(21,22)19-5-7-23-8-6-19/h1-4,9H,5-8,10H2,(H,18,20)
• InChI Key： NLKRQIIJFNULKM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCC1=CC=C(S1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 401.0270760g/mol
• Monoisotopic Mass: 401.0270760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide

Comprehensive Overview of 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide (CAS No. 1119259-87-8)

6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide (CAS No. 1119259-87-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name 6-chloro-N-(5-morpholinosulfonylthiophen-2-ylmethyl)nicotinamide, belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. The presence of both morpholine and thiophene moieties in its structure makes it a promising candidate for drug discovery and material science applications.

The compound's molecular formula is C₁₅H₁₆ClN₃O₄S₂, with a molecular weight of 401.89 g/mol. Its structure features a pyridine-3-carboxamide core linked to a thiophene-2-ylmethyl group via an amide bond, further substituted with a morpholine-4-sulfonyl moiety. This intricate arrangement contributes to its potential as a kinase inhibitor or enzyme modulator, topics frequently searched by researchers in medicinal chemistry. Recent trends in AI-driven drug discovery have highlighted compounds like this as valuable starting points for virtual screening and structure-activity relationship (SAR) studies.

In the context of current research trends, 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide aligns with the growing interest in heterocyclic compounds for therapeutic applications. The thiophene ring system, in particular, is a hot topic in drug design due to its metabolic stability and ability to participate in π-π stacking interactions with biological targets. Similarly, the morpholine group is a privileged structure in medicinal chemistry, often employed to improve solubility and bioavailability—a key concern in modern pharmaceutical formulation strategies.

From a synthetic chemistry perspective, this compound represents an interesting case study in sulfonamide formation and amide coupling reactions. The preparation typically involves multi-step organic synthesis, with quality control being crucial to ensure purity for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterization, addressing common questions from synthetic chemists about compound verification methods.

The potential applications of CAS No. 1119259-87-8 extend beyond pharmaceuticals. Recent patents and publications suggest its utility in agrochemical research, particularly in the development of novel pesticides with improved selectivity. This aligns with current industry demands for environmentally friendly crop protection agents, a trending topic in sustainable agriculture. The compound's structural features may offer advantages in terms of target specificity and degradation profile, important considerations in modern agrochemical design.

Storage and handling of 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide require standard laboratory precautions. While not classified as hazardous under normal conditions, researchers frequently search for proper chemical storage guidelines and material safety data when working with new compounds. The solid form should be kept in a cool, dry place, protected from light, with attention to standard laboratory safety protocols.

In the broader context of chemical research, this compound exemplifies the ongoing innovation in small molecule drug discovery. With increasing interest in personalized medicine and targeted therapies, structurally complex molecules like this offer numerous possibilities for modification and optimization. The scientific community continues to explore similar sulfonamide-containing compounds for various applications, making CAS No. 1119259-87-8 a relevant subject for ongoing investigation.

Future research directions for 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide may include detailed pharmacological profiling, toxicological studies, and formulation development. These aspects are particularly important given current regulatory requirements and the pharmaceutical industry's focus on translational research. Additionally, computational chemistry approaches such as molecular docking and ADMET prediction could provide valuable insights into its potential therapeutic applications.

For researchers interested in sourcing this compound, it's important to note that CAS No. 1119259-87-8 is typically available from specialty chemical suppliers in small quantities for research purposes. Common search queries related to procurement include chemical purity specifications, bulk availability, and custom synthesis options. The compound's relatively complex structure means that pricing and availability may vary significantly between suppliers.

In conclusion, 6-chloro-N-{[5-(morpholine-4-sulfonyl)thiophen-2-yl]methyl}pyridine-3-carboxamide represents an interesting case study in modern medicinal chemistry. Its structural features combine several pharmacologically relevant motifs, making it a valuable subject for both academic and industrial research. As the field of drug discovery continues to evolve with new technologies like AI-assisted molecular design, compounds with such carefully engineered structures will likely play an increasingly important role in the development of novel therapeutic agents.